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For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Dodecene, an alpha-olefin with the chemical formula C₁₂H₂₄, is a key intermediate in the

chemical industry, primarily used in the production of detergents, lubricants, and surfactants.[1]

Its thermodynamic properties are fundamental to understanding its behavior in chemical

processes, ensuring safety during handling and storage, and for the design and optimization of

reaction and separation processes. This technical guide provides a comprehensive overview of

the core thermodynamic properties of 1-dodecene, presenting key data in a structured format

and outlining the experimental methodologies used for their determination.

Core Thermodynamic and Physical Properties
The following tables summarize the key thermodynamic and physical properties of 1-
dodecene.

Table 1: General and Physical Properties of 1-Dodecene
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Property Value Source

Molecular Formula C₁₂H₂₄ [1]

Molar Mass 168.32 g/mol [2]

Appearance Clear, colorless liquid [1][2]

Odor Mild, pleasant [1][2]

Density 0.758 g/mL at 20 °C [3]

Boiling Point
213.8 °C (415 °F) at 760

mmHg
[1][4]

Melting Point -35.2 °C (-31.4 °F) [1][4]

Flash Point 77 °C (171 °F) [1]

Autoignition Temperature 255 °C (491 °F) [2]

Solubility

Insoluble in water; Soluble in

ethanol, ethyl ether, and

acetone

[1][2]

Refractive Index 1.4300 at 20 °C [2]

Viscosity 1.72 sq mm/s at 20 °C [2]

Table 2: Thermodynamic Properties of 1-Dodecene
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Property Value Source

Standard Enthalpy of

Formation (liquid)
-229.9 ± 1.8 kJ/mol [5]

Standard Enthalpy of

Combustion (liquid)
-7899.4 ± 1.6 kJ/mol [5]

Heat of Vaporization 46.5 kJ/mol at boiling point [2]

Liquid Heat Capacity See Table 3 [6]

Vapor Pressure 0.2 mmHg at 20 °C [3]

Critical Temperature 385.5 °C (726 °F) [7]

Critical Pressure 1.83 MPa [7]

Table 3: Temperature-Dependent Liquid Heat Capacity of 1-Dodecene
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Temperature (°F) Heat Capacity (BTU/lb-°F)

85 0.465

90 0.476

95 0.486

100 0.497

105 0.507

110 0.517

115 0.528

120 0.538

125 0.549

130 0.559

135 0.570

140 0.580

145 0.590

150 0.601

Data sourced from CAMEO Chemicals[6]

Experimental Protocols
The determination of the thermodynamic properties of 1-dodecene relies on a variety of

established experimental techniques. The following sections outline the general methodologies

for measuring key parameters.

Vapor Pressure Measurement
The vapor pressure of a liquid can be determined using static or dynamic methods.

Static Method: A sample of 1-dodecene is placed in a thermostatted container connected to

a pressure measuring device. The container is evacuated to remove air, and the pressure of
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the vapor in equilibrium with the liquid is measured at a constant temperature. This process

is repeated at various temperatures to obtain the vapor pressure curve.

Ebulliometry (Boiling Point Method): This dynamic method involves measuring the boiling

point of 1-dodecene at different externally applied pressures. The vapor pressure is equal to

the external pressure at the boiling point. By varying the pressure, a set of corresponding

boiling temperatures is obtained, which defines the vapor pressure curve.

Calorimetry for Heat Capacity
The heat capacity of liquid 1-dodecene is typically measured using a calorimeter.

Adiabatic Calorimetry: A known mass of 1-dodecene is placed in a calorimeter, which is

thermally isolated from its surroundings. A measured amount of electrical energy is supplied

to the sample, and the resulting temperature increase is precisely measured. The heat

capacity is then calculated from the energy input and the temperature change.

Differential Scanning Calorimetry (DSC): In this technique, the heat flow to the sample and a

reference material is measured as a function of temperature. The difference in heat flow

required to increase the temperature of the sample and the reference by the same amount

provides the heat capacity of the sample.

Enthalpy of Combustion
The enthalpy of combustion is determined using a bomb calorimeter.

A weighed sample of 1-dodecene is placed in a sealed container (the "bomb") which is then

filled with high-pressure oxygen. The bomb is submerged in a known quantity of water in an

insulated container. The sample is ignited, and the heat released by the combustion reaction

is absorbed by the bomb and the surrounding water, causing a temperature rise. From the

temperature change and the known heat capacity of the calorimeter system, the enthalpy of

combustion can be calculated.

Enthalpy of Vaporization
The enthalpy of vaporization can be determined directly by calorimetry or indirectly from vapor

pressure data.
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Direct Calorimetric Measurement: A known amount of 1-dodecene is vaporized at a constant

temperature and pressure, and the heat required for this phase change is measured directly

using a calorimeter.

Indirect Calculation via Clausius-Clapeyron Equation: The enthalpy of vaporization can be

calculated from the slope of a plot of the natural logarithm of vapor pressure versus the

inverse of the absolute temperature. This relationship is described by the Clausius-

Clapeyron equation.

Workflow for Thermodynamic Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the thermodynamic properties of a liquid such as 1-dodecene.
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Caption: Experimental workflow for determining thermodynamic properties of 1-dodecene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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